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Compound of Interest

Compound Name: Acetylenic Cypermethrin

CAS No.: 65133-02-0

Cat. No.: B586157

Get Quote

For researchers and scientists in drug development and agrochemistry, precise molecular

nomenclature is paramount. The term "acetylenic cypermethrin" does not correspond to a

standard, widely recognized pyrethroid insecticide in scientific literature or regulatory

databases. The query likely arises from one of two possibilities: a search for a novel or

uncommon derivative of cypermethrin, or a conflation of terms for existing compounds.

A search for "Acetylenic CyperMethrin" reveals a substance with CAS Number 65133-02-0,

which is noted as being structurally related to cypermethrin, a synthetic pyrethroid pesticide.[1]

However, detailed technical data for this specific compound is scarce. A more probable origin of

the query is the compound Prallethrin (CAS 23031-36-9), a pyrethroid insecticide which is also

known by the synonym "Acetylene C Permethrin".[2] Prallethrin's structure contains the

characteristic acetylenic (alkyne) functional group.

This guide, therefore, will provide a comprehensive technical overview of the foundational

molecule, Cypermethrin, due to its direct relevance to the user's query. We will then explore the

chemical properties and structure of Prallethrin as the most pertinent example of an acetylenic

pyrethroid. This dual approach ensures a thorough and technically sound resource that

addresses the likely intent of the inquiry while maintaining scientific accuracy.
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Part 1: Cypermethrin – The Foundational Pyrethroid
Structure
Cypermethrin is a highly effective, broad-spectrum synthetic pyrethroid insecticide first

synthesized in 1974.[3] It is a non-systemic insecticide that acts by contact and ingestion,

exhibiting a rapid neurotoxic effect on target insect species.[4]

Chemical Identity and Structure
Cypermethrin is a complex ester, formally the result of condensation between 3-(2,2-

dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid (DVCA) and hydroxy(3-

phenoxyphenyl)acetonitrile.[5][6][7]

IUPAC Name: [Cyano-(3-phenoxyphenyl)methyl] 3-(2,2-dichloroethenyl)-2,2-

dimethylcyclopropane-1-carboxylate[4][5]

CAS Registry Number: 52315-07-8[4][8][9][10]

Molecular Formula: C₂₂H₁₉Cl₂NO₃[4][9][10]

Molecular Weight: 416.30 g/mol [4][9]

Caption: Chemical Structure of Cypermethrin.

Physicochemical Properties
Cypermethrin is a viscous semi-solid or crystalline substance, with its appearance depending

on the isomeric composition and purity.[7][11]
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Property Value Source

Physical State

Yellowish-brown viscous liquid

or semi-solid. Pure isomers are

colorless crystals.

[11]

Melting Point
60-80 °C (for technical grade

mixture)
[11]

Boiling Point

170-195 °C at 0.05 mmHg

(decomposes at higher

temperatures)

[12]

Vapor Pressure 1.7 x 10⁻⁹ mmHg [11]

Solubility in Water Insoluble (9-40 μg/L) [13]

Solubility in Organic Solvents
Soluble in acetone, chloroform,

methanol, and xylene.
[14]

Stability

Stable in neutral and acidic

conditions; hydrolyzes in

alkaline media.

[15]

The Critical Role of Stereochemistry
The biological activity of cypermethrin is profoundly influenced by its stereochemistry. The

molecule possesses three chiral centers, giving rise to 2³ or eight possible stereoisomers (four

pairs of enantiomers).[16][17]

Cis/Trans Isomerism: The relative orientation of the substituents on the cyclopropane ring

determines the cis and trans isomers. This geometric isomerism significantly impacts both

insecticidal activity and metabolic stability.[16][17] Generally, the cis isomers exhibit greater

metabolic stability than their trans counterparts.[13][18]

Enantiomers and Bioactivity: The different enantiomers display marked differences in

biological activity.[16] For instance, the 1R-cis-αS and 1R-trans-αS enantiomers are known

to be the most insecticidally active.[19] This has led to the development of commercial

products enriched with the most potent isomers to enhance efficacy and reduce

environmental load.[17]
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Isomer-Enriched Formulations:

Cypermethrin: A racemic mixture containing all eight stereoisomers.[17]

Alpha-cypermethrin: A racemate containing only the two most active cis isomers (1R-cis-αS

and 1S-cis-αR), effectively doubling the insecticidal activity compared to standard

cypermethrin.[16]

Beta-cypermethrin: A mixture of four active isomers, containing two cis and two trans pairs.

[16][17]

Zeta-cypermethrin: A mixture enriched with four of the eight isomers.[8][17]

The insecticidal activity generally follows the order: Alpha-cypermethrin ≥ Beta-cypermethrin >

Cypermethrin.[16]

Part 2: Prallethrin – A Profile of an Acetylenic
Pyrethroid
Prallethrin is a Type I pyrethroid insecticide notable for the presence of a propargyl group,

which contains an alkyne (acetylene) triple bond. This structural feature distinguishes it from

cypermethrin.

Chemical Identity and Structure
IUPAC Name: (RS)-2-methyl-4-oxo-3-(prop-2-yn-1-yl)cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-

methylprop-1-enyl)cyclopropanecarboxylate

Synonym: Acetylene C Permethrin[2]

CAS Registry Number: 23031-36-9[2]

Molecular Formula: C₁₉H₂₄O₃[2]

Molecular Weight: 300.4 g/mol [2]

Caption: Chemical Structure of Prallethrin.
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Physicochemical Properties
Property Value Source

Physical State An oil [2]

Purity
≥90% (mixture of

diastereomers)
[2]

Solubility

Soluble in acetonitrile; slightly

soluble in chloroform and

methanol.

[2]

Structural Comparison with Cypermethrin
The key structural differences between cypermethrin and prallethrin define their classification

and, to some extent, their toxicological profiles:

Alpha-Cyano Group: Cypermethrin possesses an α-cyano group on the 3-phenoxybenzyl

alcohol moiety. This is the defining feature of Type II pyrethroids, which are associated with a

specific neurotoxic syndrome.[20][21]

Acetylenic Group: Prallethrin contains a propargyl (prop-2-yn-1-yl) group on its

cyclopentenone ring, which includes an acetylene functional group.[2] It lacks the α-cyano

group, classifying it as a Type I pyrethroid.

Acid Moiety: The acid portion of the esters also differs. Cypermethrin is derived from a

dichlorovinyl-substituted cyclopropane carboxylic acid, whereas prallethrin is derived from a

chrysanthemic acid analogue (2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic

acid).[2][5]

Part 3: Mechanism of Action – A Shared Pathway
Despite their structural differences, both cypermethrin and prallethrin share the primary

mechanism of action common to all pyrethroids: the disruption of nerve function by targeting

voltage-gated sodium channels.[22][23][24]

Causality of Neurotoxicity:
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Binding to Sodium Channels: The pyrethroid molecule binds to the voltage-gated sodium

channels in the nerve cell membranes of insects.[22][24]

Disruption of Gating Kinetics: This binding modifies the channel's properties, specifically by

slowing or preventing their inactivation. This causes the channels to remain open for an

abnormally long duration.[23][24]

Sustained Depolarization: The prolonged channel opening leads to an excessive influx of

sodium ions (Na⁺) into the neuron. This disrupts the normal repolarization phase of the

action potential, causing a state of permanent membrane depolarization.[23]

Hyperexcitation and Paralysis: The sustained depolarization results in uncontrolled, repetitive

firing of neurons (hyperexcitation).[21][23] This overwhelming of the central nervous system

leads to muscle spasms, incoordination, paralysis, and ultimately, the death of the insect.[22]

[23]

The presence of the α-cyano group in Type II pyrethroids like cypermethrin causes a much

longer delay in sodium channel inactivation compared to Type I pyrethroids, leading to a more

prolonged and severe neurotoxic effect.[21][24]
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Caption: Pyrethroid Mechanism of Action on Voltage-Gated Sodium Channels.
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Part 4: Metabolism & Environmental Fate of
Cypermethrin
The metabolic pathways of cypermethrin are well-documented and crucial for understanding its

toxicokinetics and environmental persistence.

Primary Metabolic Pathway: The most significant metabolic reaction is the cleavage of the

ester bond, catalyzed by carboxylesterase enzymes.[13][18] This hydrolysis yields the

cyclopropane carboxylic acid (DVCA) and the cyanohydrin alcohol moieties.[20]

Fate of Metabolites:

The DVCA portion (both cis and trans isomers) is often conjugated with glucuronic acid

and excreted in the urine.[18]

The cyanohydrin portion is unstable and degrades to 3-phenoxybenzaldehyde, which is

then oxidized to 3-phenoxybenzoic acid (3-PBA).[18][20] 3-PBA is a common biomarker

for exposure to several pyrethroids.[25]

Further metabolism can occur via hydroxylation at various positions on the molecule,

followed by conjugation (e.g., with sulfate) to facilitate excretion.[18]

Environmental Degradation: Cypermethrin is readily degraded on soil and plants, but can

persist for weeks on inert indoor surfaces.[4] Its degradation is accelerated by exposure to

sunlight (photolysis), water (hydrolysis, especially at higher pH), and microbial action.[4][13]

Due to its strong affinity for organic matter, it is relatively immobile in soil.[13]

Part 5: Analytical Methodologies for Pyrethroid
Determination
Accurate quantification of pyrethroids like cypermethrin in various matrices (e.g., environmental

samples, biological fluids, agricultural products) is essential for regulatory compliance and

exposure assessment. The primary analytical techniques employed are chromatographic

methods.

Common Analytical Techniques
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Gas Chromatography (GC): GC is the most prevalent technique for pyrethroid analysis. Due

to the presence of chlorine atoms, cypermethrin is highly responsive to an Electron Capture

Detector (GC-ECD), which provides excellent sensitivity.[26][27] For confirmation and

identification, Mass Spectrometry (GC-MS) is used.[28][29]

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector is

another common method for quantifying cypermethrin, particularly in formulated products.

[28][29]

Advanced Techniques: For complex matrices and trace-level detection, more advanced

methods like Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are utilized to enhance selectivity

and sensitivity.[28][29]

Experimental Protocol: GC-ECD Analysis of
Cypermethrin in Bovine Milk
The following protocol is a representative example of the steps involved in analyzing

cypermethrin residues. This self-validating system includes extraction, cleanup, and

quantification steps to ensure accuracy.

Objective: To determine the concentration of cypermethrin residues in a bovine milk sample.

Methodology:

Sample Preparation & Extraction: a. Weigh a 25 g aliquot of the milk sample into a 250 mL

Erlenmeyer flask.[26] b. Fortify control samples with a known concentration of cypermethrin

standard for recovery determination.[26] c. Add 100 mL of acetone, blend using a

tissuemizer for 1 minute, and filter the solution.[26] d. Evaporate the acetone from the filtrate.

Liquid-Liquid Partitioning (Cleanup): a. Transfer the remaining aqueous solution to a

separatory funnel. b. Perform a series of extractions with an organic solvent like hexane to

partition the lipophilic cypermethrin from the aqueous phase.

Solid-Phase Extraction (SPE) Cleanup: a. Condition a silica SPE cartridge with 10 mL of

hexane.[26] b. Load the concentrated extract from the previous step onto the cartridge. c.

Wash the cartridge with 8 mL of 2.5% ethyl acetate in hexane to remove interferences.[26] d.
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Elute the cypermethrin from the cartridge using 10 mL of 3.5% ethyl acetate in hexane.[26] e.

Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.[26]

GC-ECD Quantification: a. Instrumentation: Use a gas chromatograph equipped with an

electron capture detector (GC/ECD) and a suitable capillary column (e.g., DB-5, 15 m × 0.53

mm i.d.).[26] b. Operating Conditions:

Injector Temperature: 250 °C[26]
Detector Temperature: 300 °C[26]
Oven Program: Start at 230 °C, ramp to 280 °C at 5 °C/min, and hold for 4 minutes.[26]
Carrier Gas: Helium[26]
Injection Mode: 2 µL splitless injection.[26] c. Calibration: Prepare a series of calibration
standards of known cypermethrin concentrations. Inject these standards to generate a
calibration curve of peak area versus concentration. d. Analysis: Inject the prepared
sample extract. Determine the concentration of cypermethrin in the sample by comparing
its peak area to the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://pubs.acs.org/doi/10.1021/jf960107z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Method Development

Phase 2: Inter-Laboratory Study

Phase 3: Statistical Analysis & Reporting

Develop & Optimize Protocol (e.g., GC-FID)

Single-Lab Validation (Linearity, LOD, LOQ)

Recruit Participating Labs (e.g., 12 Labs)

Protocol Finalized

Distribute Standardized Samples & Protocol

Labs Perform Analysis

Collect & Collate Data

Calculate Performance Metrics (e.g., CVx%)

Raw Data

Assess Reproducibility & Robustness

Publish Validation Report
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Caption: Workflow of an Inter-laboratory Validation Study for an Analytical Method.[28]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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